5-fluoro-N-methyl-2-nitroaniline
Overview
Description
5-Fluoro-N-methyl-2-nitroaniline is an important organic synthesis intermediate . It has a molecular formula of C7H7FN2O2 and a molecular weight of 170.14 .
Molecular Structure Analysis
This compound contains a total of 19 bonds; 12 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 secondary amine (aromatic), and 1 nitro group (aromatic) .Physical and Chemical Properties Analysis
This compound has a molecular weight of 170.14 g/mol. It has 1 hydrogen bond donor count, 4 hydrogen bond acceptor count, and 1 rotatable bond count. Its exact mass and monoisotopic mass are 170.04915563 g/mol. It has a topological polar surface area of 57.8 Ų .Scientific Research Applications
Synthesis and Pharmaceutical Applications
5-fluoro-N-methyl-2-nitroaniline, along with similar nitroaniline compounds, has been utilized in the synthesis of various pharmaceuticals. For instance, it has been involved in the production of antimalarial drugs, as evidenced by the synthesis of 5-fluoroprimaquine, an antimalarial medication. This process investigated various approaches to synthesize the key intermediate, 5-fluoro-6-methoxy-8-nitroquinoline, which is crucial for producing 5-fluoroprimaquine (O’Neill, Storr, & Park, 1998).
Material Science and Chemistry
In the field of materials science and chemistry, this compound is used in fabricating silica particles with chromophores and amino groups. This involves nucleophilic aromatic substitution reactions with fluoronitro-substituted aromatic compounds. Such functionalized silica particles find applications in various fields, including catalysis and sensor technology (Roth et al., 2006).
Novel Synthesis Routes
Research has also focused on developing new synthesis methods for derivatives of this compound. A study reported an efficient route for synthesizing 5-nitrobenzoxazole derivatives starting from 2-fluoro-5-nitroaniline under solvent-free conditions. Such novel synthesis routes are important for expanding the utility of these compounds in various chemical applications (Vosooghi et al., 2014).
Applications in X-Ray Crystallography
This compound derivatives have been used in X-ray crystallography. The reaction of 2-fluoro-5-nitroaniline with pyrrolidine and triethylamine in DMF, followed by treatment with trifluoroacetic acid and thionyl chloride, resulted in a compound whose molecular structure was determined by X-ray crystallography. Such studies are significant in understanding molecular structures and interactions (Yanes et al., 1997).
Mechanism of Action
Target of Action
5-Fluoro-N-methyl-2-nitroaniline is an organic compound that is primarily used as a building block in organic synthesis
Mode of Action
Nitroaniline compounds are generally known to undergo reactions such as reduction, acylation, and substitution, which can lead to changes in their target molecules .
Pharmacokinetics
It has a high gastrointestinal absorption and is BBB permeant, indicating that it can cross the blood-brain barrier .
Result of Action
Nitroaniline compounds can cause various changes in their target molecules through reactions such as reduction, acylation, and substitution .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its stability may be affected by light, temperature, and pH . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Properties
IUPAC Name |
5-fluoro-N-methyl-2-nitroaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FN2O2/c1-9-6-4-5(8)2-3-7(6)10(11)12/h2-4,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDQNXIOVYVAKBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC(=C1)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
120381-42-2 | |
Record name | 5-fluoro-N-methyl-2-nitroaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.